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Compound of Interest

Compound Name: Fructone

Cat. No.: B1293620 Get Quote

Essential Safety and Handling Guide for
Fructone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Fructone in a laboratory setting. By offering clear, procedural guidance, we aim to be your

preferred source for laboratory safety and chemical handling information, ensuring your work

can be conducted with the utmost safety and confidence.

Personal Protective Equipment (PPE)
When handling Fructone, a thorough risk assessment should be conducted. The following

personal protective equipment is recommended to minimize exposure and ensure safety.

Eye and Face Protection:

Safety Glasses: Always wear safety glasses with side shields that conform to EN166 or

NIOSH standards.[1][2]

Splash Goggles: For tasks with a higher risk of splashing, it is recommended to use splash

goggles.[3]

Skin Protection:
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Gloves: Chemical-resistant gloves should be worn at all times.[1][2][3] Vinyl disposable

gloves are suitable for protection for up to 8 hours before piercing.[3] It is crucial to inspect

gloves for any damage before use and to use a proper glove removal technique to avoid skin

contact.[1]

Lab Coat: A standard lab coat is recommended to protect against accidental splashes.[3] For

more extensive handling, impervious clothing should be considered.[1][2]

Respiratory Protection:

Ventilation: Work in a well-ventilated area. Good general ventilation is typically sufficient.[3] If

ventilation is inadequate, or for nuisance exposures, a P95 (US) or P1 (EU EN 143) particle

respirator may be used.[1][4]

Respirator Cartridges: For higher-level protection, type OV/AG/P99 (US) or ABEK-P2 (EU

EN 143) respirator cartridges are recommended.[1][4]

Quantitative Data for Fructone
The following table summarizes key quantitative data for Fructone, providing a quick reference

for its physical, chemical, and toxicological properties.
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Property Value Reference

Chemical Formula C₈H₁₄O₄ [2][5][6][7][8]

Molecular Weight 174.19 g/mol [8]

CAS Number 6413-10-1 [2][5][9]

Appearance Colorless liquid [4][9][10]

Odor Strong, fruity, apple-like [6][7][10]

Boiling Point 212 °C (1 atm) [9]

Flash Point 92 °C (Closed Cup) [9]

Density 1.08 g/mL (at 20°C) [9]

Refractive Index 1.430 - 1.434 (at 20°C)

Solubility
Sparsely soluble in water;

soluble in alcohol.
[9]

Oral LD50 (Rat) >5 g/kg [11]

Dermal LD50 (Rat) >5 g/kg [11]

NOAEL (Repeated Dose, Rat) 333 mg/kg/day [11]

Experimental Protocols
Acute Oral Toxicity (LD50)

The oral LD50 value for Fructone in rats was determined to be greater than 5 g/kg.[11] This

"limit test" is a common initial step in assessing acute toxicity. The general procedure for a limit

test is as follows:

Animal Selection: Healthy, young adult rats of a single sex are typically used.[12]

Fasting: Animals are fasted overnight prior to dosing to ensure the substance is absorbed.

[13]
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Dosing: A single high dose of the test substance (e.g., 5 g/kg body weight) is administered

orally via gavage.[14]

Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes for

up to 14 days.[13][14]

Conclusion: If no mortality is observed, the LD50 is determined to be greater than the tested

dose.[14]

Combined Repeated Dose Toxicity with the Reproduction/Developmental Toxicity Screening

Test (OECD 422)

The No Observed Adverse Effect Level (NOAEL) for Fructone was determined from a study

following a protocol similar to OECD Guideline 422.[11] This test provides information on the

effects of repeated exposure on general toxicity and reproductive performance. A generalized

methodology is:

Animal Groups: At least three groups of male and female rats are given daily doses of the

test substance, with a control group receiving a placebo.[9][15]

Dosing Period: Males are dosed for a minimum of four weeks, and females are dosed

throughout the study (approximately 54-63 days).[9][15]

Mating: After the initial dosing period, animals are mated.[15]

Observations: Throughout the study, animals are observed for clinical signs of toxicity, and

their body weight and food consumption are monitored. Offspring are also examined.[15]

Necropsy and Histopathology: At the end of the study, all animals are euthanized, and a

detailed examination of their organs and tissues is performed.[9][15]

NOAEL Determination: The NOAEL is the highest dose level at which no adverse effects are

observed.[16]

Safe Handling and Disposal Workflow
The following diagram illustrates the standard operating procedure for the safe handling and

disposal of Fructone.
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- Safety Glasses/Goggles

- Chemical-Resistant Gloves
- Lab Coat
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Dispense Fructone in a
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Caption: Workflow for the safe handling and disposal of Fructone.
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Emergency Response for Fructone Spill
In the event of a Fructone spill, follow the steps outlined in the diagram below to ensure a safe

and effective response.

Initial Response

Containment & Cleanup

Disposal

First Aid

Evacuate the Immediate Area

Alert Others and the
Laboratory Supervisor

Skin Contact:
Wash with Soap and Water

Eye Contact:
Rinse with Water for 15 mins

Inhalation:
Move to Fresh Air

Ingestion:
Seek Medical Attention

If Safe, Remove Ignition Sources

Wear Appropriate PPE:
- Respirator (if needed)

- Chemical-Resistant Gloves
- Safety Goggles

- Lab Coat/Coveralls

Proceed to Cleanup

Contain the Spill with
Inert Absorbent Material
(e.g., Sand, Vermiculite)

Carefully Collect Absorbed Material
into a Labeled Waste Container

Clean the Spill Area with
Soap and Water

Dispose of the Waste Container
and Contaminated PPE as

Hazardous Waste

After Cleanup

Click to download full resolution via product page

Caption: Emergency response plan for a Fructone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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